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Compound of Interest

Compound Name: Hexane-1,4-diol

Cat. No.: B092695

For Researchers, Scientists, and Drug Development Professionals

Hexane-1,4-diol, a dihydric alcohol, serves as a versatile building block in various chemical
syntheses and has garnered interest for its utility in material science and as a probe in studying
biological systems. This technical guide provides a detailed overview of its chemical and
physical properties, synthesis, reactivity, and spectroscopic characterization.

Core Chemical and Physical Properties

Hexane-1,4-diol is a chiral compound with the chemical formula CeH1402. Due to the presence
of two hydroxyl groups, it exhibits hydrogen bonding, which significantly influences its physical
properties. The following tables summarize its key identifiers and physical characteristics.

Table 1: Chemical Identifiers for Hexane-1,4-diol
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Identifier Value Source

CAS Number 16432-53-4 [1112]

Molecular Formula CeH1402 [1]

Molecular Weight 118.17 g/mol [1]

IUPAC Name hexane-1,4-diol [1]
INChl=1S/C6H1402/c1-2-

InChl [1]I3]
6(8)4-3-5-7/h6-8H,2-5H2,1H3
QVTWBMUAJHVAIJ-

InChliKey [1][3]
UHFFFAOYSA-N

SMILES Ccc(o)ccco [1]

Table 2: Physical Properties of Hexane-1,4-diol

Property Value Notes Source
N ) 221.7 °C (rough )
Boiling Point _ Estimated value.
estimate)
Melting Point 26.38 °C (estimate) Estimated value.
Density 0.9756 g/cm?3

Solubility in Water

Soluble

The two hydroxyl
groups allow for
hydrogen bonding
with water.

[4]

Solubility in Organic

Soluble in polar

organic solvents like

"Like dissolves like"

[4]115]

Solvents principle applies.
ethanol and acetone.

A measure of

XLogP3 0.4 ] o [1]
lipophilicity.

Topological Polar

polod 40.5 A2 [1]
Surface Area
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Synthesis of Hexane-1,4-diol

A common laboratory-scale synthesis of Hexane-1,4-diol involves the reduction of a
corresponding ketohexanoate ester.

Experimental Protocol: Reduction of a Ketohexanoate
Ester

This procedure outlines the synthesis of Hexane-1,4-diol from a methyl or ethyl ketohexanoate
precursor using lithium aluminum hydride (LiAIH4) as the reducing agent.

Materials:

e Methyl or Ethyl 4-ketohexanoate

e Lithium aluminum hydride (LiAIH4)
e Anhydrous diethyl ether or tetrahydrofuran (THF)
e Anhydrous sodium sulfate

o Water

» Hydrochloric acid (dilute)

e Round-bottom flask

» Reflux condenser

e Dropping funnel

e Magnetic stirrer

e Heating mantle

e Separatory funnel

« Rotary evaporator
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Procedure:

e In a dry, three-necked round-bottom flask equipped with a reflux condenser, a dropping
funnel, and a magnetic stirrer, a suspension of lithium aluminum hydride in anhydrous diethyl
ether is prepared under an inert atmosphere (e.g., nitrogen or argon).

o A solution of the ketohexanoate ester in anhydrous diethyl ether is added dropwise to the
LiAlH4 suspension with stirring. The rate of addition should be controlled to maintain a gentle

reflux.

» After the addition is complete, the reaction mixture is refluxed for several hours to ensure the
complete reduction of the ester.

e The reaction is then cooled in an ice bath, and the excess LiAlHa4 is cautiously quenched by
the slow, dropwise addition of water, followed by a dilute solution of hydrochloric acid.

e The resulting mixture is filtered to remove the aluminum salts.

e The organic layer is separated using a separatory funnel, and the aqueous layer is extracted
several times with diethyl ether.

» The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate,
and filtered.

e The solvent is removed under reduced pressure using a rotary evaporator to yield crude
Hexane-1,4-diol.

e The crude product can be purified by fractional distillation under reduced pressure.
Expected Yield: 75-85%][6]

Chemical Reactivity

The chemical behavior of Hexane-1,4-diol is primarily dictated by its two hydroxyl groups,
which can undergo typical alcohol reactions such as esterification and etherification. Its
bifunctional nature makes it a valuable monomer in polymerization reactions.
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Esterification

Hexane-1,4-diol readily reacts with carboxylic acids or their derivatives (e.g., acid chlorides,
anhydrides) in the presence of an acid catalyst to form esters.

Experimental Protocol: Fischer Esterification of Hexane-
1,4-diol

This protocol describes the acid-catalyzed esterification of Hexane-1,4-diol with a carboxylic
acid.

Materials:

Hexane-1,4-diol

o Carboxylic acid (e.g., acetic acid)

o Concentrated sulfuric acid (catalyst)

» Toluene or another suitable solvent for azeotropic removal of water

o Dean-Stark apparatus

¢ Round-bottom flask

o Reflux condenser

e Heating mantle

o Magnetic stirrer

o Separatory funnel

e Sodium bicarbonate solution (saturated)

e Brine

¢ Anhydrous magnesium sulfate
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Procedure:

Hexane-1,4-diol, the carboxylic acid, and a catalytic amount of concentrated sulfuric acid
are dissolved in toluene in a round-bottom flask.

The flask is equipped with a Dean-Stark apparatus and a reflux condenser.

The reaction mixture is heated to reflux. The water formed during the reaction is removed
azeotropically with toluene and collected in the Dean-Stark trap.

The reaction is monitored (e.g., by TLC or GC) until the starting material is consumed.

After cooling to room temperature, the reaction mixture is transferred to a separatory funnel.

The organic layer is washed with a saturated sodium bicarbonate solution to neutralize the
acidic catalyst, followed by washing with brine.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is
removed under reduced pressure to yield the crude ester.

The product can be purified by distillation or chromatography.

Spectroscopic Analysis

Spectroscopic techniques are crucial for the structural elucidation and purity assessment of

Hexane-1,4-diol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy provide detailed information about the molecular structure.

'H NMR: The proton NMR spectrum will show characteristic signals for the protons on the
carbon backbone and the hydroxyl protons. The chemical shifts, splitting patterns
(multiplicity), and integration of these signals can be used to confirm the structure.

13C NMR: The carbon NMR spectrum will display distinct peaks for each unique carbon atom
in the molecule, confirming the carbon skeleton.[1]
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Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of Hexane-1,4-diol is characterized by a broad absorption band in the
region of 3200-3600 cm~1, which is indicative of the O-H stretching vibration of the hydroxyl
groups due to hydrogen bonding. Strong absorptions in the 2850-3000 cm~1 region correspond
to C-H stretching vibrations of the alkyl chain. The C-O stretching vibrations typically appear in
the 1000-1260 cm~1 region.

Logical Relationships of Hexane-1,4-diol Properties

The following diagram illustrates the relationship between the structure of Hexane-1,4-diol and
its properties and applications.

Structure-Property-Application Relationship of Hexane-1,4-diol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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